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Compound of Interest

Compound Name: 2-Ethynylfuran

Cat. No.: B098707

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-ethynylfuran, a heterocyclic
compound of interest in organic synthesis and medicinal chemistry. This document details its
chemical identity, safety information, and a detailed experimental protocol for its synthesis via
Sonogashira coupling. Furthermore, it explores the potential biological activities and reactivity
of 2-ethynylfuran, offering insights for its application in research and drug development.

Chemical Identity and Safety Data
Chemical Identification
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Property Value Reference
Chemical Name 2-Ethynylfuran

Synonyms 2-Furanylacetylene

CAS Number 18649-64-4 [1]
Molecular Formula CeH4O

Molecular Weight 92.09 g/mol

Structure ﬂ\c _
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hvsical and Chemical :

Property Value

Appearance Not specified (likely a liquid)
Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

Safety and Handling

2-Ethynylfuran is a chemical that requires careful handling in a laboratory setting. The
following safety information is derived from safety data sheets (SDS) for similar furan and
alkyne compounds, as a specific SDS for 2-ethynylfuran was not readily available.
Researchers should always consult the specific SDS for any chemical before use.

Hazard Statements:
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» Highly flammable liquid and vapor.

e May be harmful if swallowed.

e Causes skin irritation.

o Causes serious eye irritation.

e May cause respiratory irritation.

Precautionary Statements:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o Keep container tightly closed.

e Ground/bond container and receiving equipment.

o Use explosion-proof electrical/ventilating/lighting equipment.

o Use only non-sparking tools.

o Take precautionary measures against static discharge.

e Wash skin thoroughly after handling.

o Wear protective gloves/protective clothing/eye protection/face protection.

e |IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Experimental Protocols: Synthesis of 2-
Ethynylfuran
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The primary method for the synthesis of 2-ethynylfuran is the Sonogashira cross-coupling
reaction. This reaction involves the coupling of a vinyl or aryl halide with a terminal alkyne,
catalyzed by a palladium-copper system. A two-step procedure is typically employed for the
synthesis of 2-ethynylfuran, starting from the readily available 2-bromofuran.

Step 1: Sonogashira Coupling of 2-Bromofuran with
Trimethylsilylacetylene

This step introduces the ethynyl group in a protected form using trimethylsilylacetylene, which
is a safer and easier-to-handle alternative to acetylene gas.

Reaction Scheme:

2-Bromofuran

Sonogashira Coupling

Trimethylsilylacetylene » 2-(Trimethylsilylethynyl)furan
P
Pd(PPhs)2Cl2
Cul

Base (e.g., DIPEA)

2-(Trimethylsilylethynyl)furan Deprotection

\: 2-Ethynylfuran

Base (e.g., K2CO3)
or Fluoride source (e.g., TBAF)
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In vitro Cytotoxicity Assays Enzyme Inhibition Assays
(e.g., MTT, XTT on cancer cell lines) e.g., COX-1, COX-2, Kinases)

(Determine ICso Values) (Determine ICso or Ki Values)

Mechanism of Action Studies
(e.g., Western Blot, qPCR)

Gdentify affected signaling pathwaya

In vivo studies
(Animal models)

@Valuate efficacy and toxicit}a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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